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Compound of Interest

Compound Name:
Methyl[(oxolan-3-yl)methyl]amine

hydrochloride

CAS No.: 2007919-41-5

Cat. No.: B1531576

Get Quote

Abstract & Strategic Rationale
Methyl[(oxolan-3-yl)methyl]amine is a specialized secondary amine building block featuring a

tetrahydrofuran (THF) pharmacophore. In peptide drug discovery, this moiety is increasingly

utilized to modulate physicochemical properties without significantly altering the steric footprint

of the parent molecule.

Key Strategic Advantages:

LogP Modulation: The cyclic ether oxygen acts as a hydrogen bond acceptor, lowering

lipophilicity (LogP) compared to carbocyclic analogs (e.g., cyclopentyl), thereby improving

aqueous solubility.

Metabolic Stability: The ether linkage in the oxolane ring is generally resistant to oxidative

metabolism (CYP450), unlike solvent-exposed alkyl chains.

Conformational Restriction: The secondary amine, when coupled, forms a tertiary amide.

This introduces a cis/trans rotameric constraint that can lock bioactive conformations or
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induce turns in the peptide backbone (similar to Proline or N-methylated amino acids).

Compound Profile & Handling
Chemical Identity:

IUPAC Name:N-Methyl-1-(tetrahydrofuran-3-yl)methanamine hydrochloride

Common Name: Methyl[(oxolan-3-yl)methyl]amine HCl

Molecular Formula: C₆H₁₃NO · HCl

Molecular Weight: 115.17 (Free base) / 151.63 (HCl salt)

CAS Number: 2007925-00-8 (Note: CAS may vary by specific isomer/salt form; verify via

structure).

Handling The Hydrochloride Salt: The HCl salt form is used to ensure stability, as low-

molecular-weight secondary amines can be volatile and prone to oxidation. However, the

amine must be free-based (neutralized) in situ or prior to coupling to act as a nucleophile.

Critical Handling Rule: This salt is hygroscopic.[1] Store in a desiccator at -20°C. Allow the vial

to equilibrate to room temperature before opening to prevent water condensation, which

hydrolyzes activated esters during coupling.

Reaction Mechanism & Logic
The coupling of a secondary amine (the building block) to a carboxylic acid (the peptide C-

terminus or side chain) is sterically more demanding than primary amine coupling.

The Challenge:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/29265.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1531576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Steric Hindrance: The N-methyl group adds bulk, slowing the nucleophilic attack on the

activated carbonyl.

Racemization Risk: Slow coupling rates increase the window for the activated amino acid

(e.g., Fmoc-AA-OBt) to racemize via oxazolone formation.

The Solution: Use high-reactivity coupling reagents (HATU or COMU) and a controlled base

strategy.

Visualization: Activation & Coupling Pathway
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Figure 1: Mechanistic pathway for coupling hindered secondary amine salts. Neutralization

must occur to generate the reactive nucleophile.

Experimental Protocols
Protocol A: Solid-Phase Peptide Synthesis (SPPS)
Application: N-terminal capping or side-chain modification on resin.

Reagents:

Resin: Rink Amide or Chlorotrityl (depending on cleavage strategy).
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Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium

3-oxid hexafluorophosphate).

Base: DIEA (N,N-Diisopropylethylamine).[2]

Solvent: DMF (N,N-Dimethylformamide), anhydrous.

Step-by-Step Procedure:

Resin Preparation: Swell the resin (0.1 mmol scale) in DMF for 20 minutes. Drain.

Activation Cocktail Preparation (Pre-activation is NOT recommended for secondary amines;

in situ is preferred):

Weigh 4.0 equivalents of the Peptide-Resin (or Amino Acid to be coupled). Note: Usually,

the amine is in excess. If the amine is the expensive building block, reverse the

stoichiometry: Use 1.2 eq Amine, 5 eq Acid, 5 eq HATU.

Scenario: We are capping the N-terminus of a resin-bound peptide with a linker, then

adding this amine? Or is this amine being coupled to the C-terminus?

Assumption: You are coupling the Amine Building Block to a Carboxylic Acid on the Resin

(e.g., Asp/Glu side chain or C-terminal via inverse synthesis).

Stoichiometry: 5 eq Carboxylic Acid (on resin) : 5 eq HATU : 10 eq DIEA : 2-3 eq Amine

HCl.

Salt Neutralization (Crucial):

Dissolve Methyl[(oxolan-3-yl)methyl]amine HCl (3 eq) in minimal DMF.

Add DIEA (3 eq) specifically to this solution to neutralize the HCl.

Coupling Reaction:

Add the pre-activated Carboxylic Acid solution (Acid + HATU + DIEA) to the resin.

Immediately add the Neutralized Amine solution.
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Time: Shake at room temperature for 2 to 4 hours. (Secondary amines react slower than

primary amines).

Monitoring: Perform a chloranil test (for secondary amines) or micro-cleavage followed by

LC-MS. The Kaiser test is not effective for secondary amines.

Wash: Drain and wash resin with DMF (3x), DCM (3x), DMF (3x).

Protocol B: Solution Phase Synthesis
Application: Fragment coupling or synthesis of small molecule-peptide conjugates.

Data Table: Coupling Reagent Compatibility

Reagent Reactivity
Racemization
Risk

Recommended
Base

Notes

HATU High Low (with HOAt) DIEA / Collidine

Gold standard for

hindered

secondary

amines.

PyBOP High Moderate DIEA

Good alternative;

generates

carcinogenic

HMPA byproduct.

DIC/Oxyma Medium Very Low
None (or

catalytic)

Safer, but may

be too slow for

this specific

hindered amine.

EDC/HOBt Low Low NMM

Not

recommended

for this sterically

hindered

coupling.

Procedure:
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Dissolve the Carboxylic Acid (1.0 eq) in DCM or DMF.

Add HATU (1.1 eq) and DIEA (2.0 eq). Stir for 5 minutes to activate.

Add Methyl[(oxolan-3-yl)methyl]amine hydrochloride (1.1 eq).

Add an additional 1.1 eq of DIEA to neutralize the amine salt. Total base = 3.1 eq.

Monitor by TLC or LC-MS. Reaction typically completes in 1-3 hours.

Workup: Dilute with Ethyl Acetate. Wash with 5% NaHCO₃, 1M KHSO₄ (or 0.1M HCl, rapid

wash), and Brine. Dry over Na₂SO₄.

Critical Troubleshooting & Optimization
Issue 1: Incomplete Coupling

Cause: Steric clash between the N-methyl group and the bulky protecting groups on the

peptide resin.

Fix:

Double Coupling: Repeat the coupling step with fresh reagents.

Microwave Assistance: Heat to 50°C for 20 minutes (ensure the amino acid is not Cys/His

to avoid racemization).

Switch Solvent: Use NMP (N-Methyl-2-pyrrolidone) instead of DMF to improve swelling

and solubility.

Issue 2: Salt Aggregation
Cause: The HCl salt may not fully dissolve in DCM.

Fix: Dissolve the amine salt in a small amount of DMF or MeOH first, then add to the DCM

reaction mixture. If using SPPS, ensure the DIEA is added with the amine to prevent

precipitation of the free base if it's not soluble.

Visualization: SPPS Workflow Logic
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Figure 2: Decision tree for incorporating hindered amine salts in Solid Phase Peptide

Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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